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Diagnostic Performance & Key Metrics

Different diagnostic criteria for the CCT yield varying levels of accuracy. The table below summarizes the

performance of key single and combined indicators from recent research.

Diagnostic Recommended . . Notes / Study
) AUC Sensitivity  Specificity

Indicator Cut-off Context

PAC post-CCT 11 ng/dL 0.89 - 0.77-0.89 0.66-0.84  Superior single

[1] 0.90 indicator;
recommended
cutoff.

ARR post-CCT >20 0.877 Not Not Conventional RIA-

[2] (ng/dL)/(ng/mL/h) specified specified based cut-off.

ARR post-CCT >8.2 Not 0.874 0.980 New cut-off for

(CLEIA) [3] (ng/dL)/(ng/mL/h) specified novel CLEIA
method.
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Diagnostic Recommended
Indicator Cut-off

Combined ARR Not specified
& PAC post-CCT
[2]

PAC Not specified
Suppression
Percentage [1]

2]

Key Findings from Data:

¢ Post-CCT Plasma Aldosterone (PAC) is the most accurate single indicator, outperforming the post-

Notes / Study

AUC Sensitivity  Specificity
Context
0.937 Not Not Superior to either
specified specified indicator alone.
0.58 - Not Not Low diagnostic
0.72 specified specified accuracy; not
recommended.

CCT Aldosterone-to-Renin Ratio (ARR) and the percentage suppression of PAC [1].
¢ Assay Method Matters: The diagnostic cut-off for ARR post-CCT is highly dependent on the
measurement assay. A shift from traditional Radioimmunoassay (RIA) to the more accurate
Chemiluminescent Enzyme Immunoassay (CLEIA) significantly lowers the diagnostic threshold [3].
e Combination Improves Accuracy: Using a statistical model that combines both post-CCT ARR

and post-CCT PAC provides a significantly higher diagnostic value than using any single index alone

2].

Standard CCT Protocol & Methodology

The CCT is performed to assess the autonomy of aldosterone production by blocking angiotensin-converting

enzyme (ACE) [4].
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Patient Preparation:
- Rest for 30 min (supine)
- Correct hypokalemia
- Adjust interfering medications

:

Baseline Measurement (0 min):
Draw blood for:
- Plasma Aldosterone (PAC)
- Plasma Renin (PRA/PRC)

'

Administer Captopril:
Oral dose: 25-50 mg

:

Post-Dose Measurement (90-120 min):
Draw blood for:
- Plasma Aldosterone (PAC)
- Plasma Renin (PRA/PRC)

l

Interpretation:
Calculate post-CCT PAC and ARR
Compare against diagnostic cut-offs

Click to download full resolution via product page

Key Procedural Notes:

¢ Patient Preparation: The test is ideally done in the morning after a 30-minute rest. It is crucial to
correct hypokalemia and adjust medications that interfere with the renin-angiotensin-aldosterone
system (e.g., beta-blockers, ACE inhibitors, diuretics) prior to testing, as per guideline
recommendations [4] [3].

o Safety Profile: CCT is notably safer than other confirmatory tests like the saline infusion test, as it
does not cause volume expansion. This makes it suitable for patients with severe hypertension, heart
failure, or renal impairment [4].

Clinical Advantages and Role of CCT
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The CCT offers distinct practical advantages and provides valuable prognostic information beyond mere

diagnosis.

Feature Captopril Challenge Saline Infusion Test Fludrocortisone Suppression
Test (CCT) (SIT) Test (FST)

Duration 1-2 hours [4] 4 hours [4] 4 days [4]

Setting Outpatient [4] Day admission [4] Inpatient [4]

Safety/Risk Safer; no volume Risk in heart/kidney Risk of hypokalemia [4]
overload [4] failure [4]

Cost Inexpensive [4] Expensive [4] Expensive [4]

Key Simplicity & safety [4] Widely used [4] Considered most reliable [4]

Advantage

¢ Predicting Target Organ Damage: The post-CCT PAC value is linearly associated with the severity
of left ventricular remodeling and diastolic dysfunction. Patients with higher post-CCT PAC
experience greater improvement in cardiac structure after targeted treatment, highlighting the test's
prognostic value [5].

e Subtype Diagnosis Hint: The diagnostic efficacy of post-CCT PAC is significantly higher for
identifying unilateral PA compared to bilateral PA [2].

Interpretation Guidelines & Key Considerations

¢ Prioritize Post-CCT PAC: For the most accurate diagnosis, base interpretation primarily on the
absolute post-CCT PAC level (cut-off ~11 ng/dL) rather than the percentage suppression [1].

¢ Verify the Assay Method: Always confirm which laboratory method (e.g., RIA vs. CLEIA) is used to
measure aldosterone, as this critically influences the correct ARR cut-off value [3].

e Consider Combination Models: For optimal diagnostic power, use statistical models that combine
post-CCT ARR and post-CCT PAC [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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